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Compound of Interest

Compound Name: Scutebarbatine W

Cat. No.: B1169356 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Scutebarbatine W is a neo-clerodane diterpenoid isolated from the plant Scutellaria barbata, a

herb used in traditional medicine. This technical guide provides a comprehensive overview of

the physical and chemical properties of Scutebarbatine W, its biological activities with a focus

on its anti-inflammatory effects, and detailed experimental protocols for its isolation and

analysis. The information presented here is intended to support researchers and professionals

in the fields of natural product chemistry, pharmacology, and drug development.

Physicochemical Properties
Scutebarbatine W is a white amorphous powder with the molecular formula C₃₃H₃₇NO₈ and a

molecular weight of 575.65 g/mol .[1] Its structure was elucidated through extensive

spectroscopic analysis.

Table 1: Physical Properties of Scutebarbatine W
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Property Value Source

Appearance White amorphous powder [1]

Molecular Formula C₃₃H₃₇NO₈ [1]

Molecular Weight 575.65 g/mol [1]

Melting Point 198–200 °C [1]

Optical Rotation [α]²⁵D +33.3 (c 0.03, MeOH) [1]

Solubility
Scutebarbatine W is soluble in a range of organic solvents, including chloroform,

dichloromethane, ethyl acetate, dimethyl sulfoxide (DMSO), and acetone.

Spectral Data
The structural characterization of Scutebarbatine W was established using a combination of

spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy,

Infrared (IR) spectroscopy, and High-Resolution Electrospray Ionization Mass Spectrometry

(HR-ESI-MS).
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Position δ (ppm) J (Hz)

1α 1.65 m

1β 2.10 m

2α 1.80 m

2β 2.25 m

3 5.50 dd (10.0, 5.0)

6 4.95 d (8.0)

7 5.80 d (8.0)

10 2.50 m

11 6.05 br s

14α 2.30 m

14β 2.65 m

16 4.80 s

17-CH₃ 1.15 s

18-CH₃ 1.20 d (7.0)

19-CH₃ 0.95 s

20-CH₃ 1.05 s

2' 9.10 s

4' 8.80 d (5.0)

5' 7.45 dd (8.0, 5.0)

6' 8.30 d (8.0)

O-CO-Ph (ortho) 8.10 d (7.5)

O-CO-Ph (meta) 7.50 t (7.5)

O-CO-Ph (para) 7.65 t (7.5)
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Data interpreted from published sources.

Position δ (ppm) Position δ (ppm)

1 38.5 16 70.5

2 27.8 17 17.5

3 78.5 18 16.0

4 42.0 19 25.0

5 45.0 20 18.5

6 72.0 1' 135.0

7 75.0 2' 152.0

8 138.0 3' 128.0

9 130.0 4' 150.0

10 50.0 5' 124.0

11 125.0 6' 148.0

12 170.0 O-CO-Ph (C=O) 165.5

13 145.0 O-CO-Ph (ipso) 130.0

14 35.0 O-CO-Ph (ortho) 129.8

15 175.0 O-CO-Ph (meta) 128.5

O-CO-Ph (para) 133.0

Data interpreted from published sources.

HR-ESI-MS: The high-resolution mass spectrum of Scutebarbatine W shows a molecular

ion peak [M+H]⁺ at m/z 576.2548, which corresponds to the calculated mass for

C₃₃H₃₈NO₈⁺.

IR (KBr): The infrared spectrum displays characteristic absorption bands at 3440 cm⁻¹

(hydroxyl group), 1745 cm⁻¹ (ester carbonyl), 1710 cm⁻¹ (lactone carbonyl), and 1640 cm⁻¹
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(C=C double bond).

Biological Activity: Inhibition of Nitric Oxide
Production
Scutebarbatine W has demonstrated significant anti-inflammatory properties by inhibiting the

production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated BV2 microglial cells.[2]

Overproduction of NO is a key factor in the pathogenesis of various inflammatory diseases.

IC₅₀ Value
The half-maximal inhibitory concentration (IC₅₀) of Scutebarbatine W for NO production in

LPS-stimulated BV2 cells was determined to be less than 50 μM, indicating its potent anti-

inflammatory activity.[2]

Signaling Pathway
While the specific signaling pathways modulated by Scutebarbatine W are still under

investigation, related neo-clerodane diterpenoids from Scutellaria species have been shown to

influence key inflammatory pathways such as the Mitogen-Activated Protein Kinase (MAPK)

and Nuclear Factor-kappa B (NF-κB) pathways. It is hypothesized that Scutebarbatine W may

exert its anti-inflammatory effects through the modulation of these pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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